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Compound of Interest

Compound Name: Ethyl 6-bromohexanoate

Cat. No.: B105882

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of ethyl 6-bromohexanoate, a key
bifunctional molecule utilized in organic synthesis, particularly in the fields of pharmaceutical
and materials science. This document outlines its physicochemical properties, detailed
experimental protocols for its synthesis and purification, and its spectral characteristics.

Core Physicochemical and Spectroscopic Data

Ethyl 6-bromohexanoate is a colorless to pale yellow liquid.[1] Key quantitative data for this
compound are summarized in the tables below, providing a ready reference for laboratory

applications.

Physicochemical Properties
Property Value Reference
CAS Number 25542-62-5 [21[3]
Molecular Formula CsH1sBrO:2 [2]
Molecular Weight 223.11 g/mol [2][3]
Boiling Point 128-130 °C at 16 mmHg [3]
Density 1.254 g/mL at 25 °C [3]
Refractive Index (n20/D) 1.458 [3]
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Spectroscopic Data

IH NMR (Proton NMR) Data

Chemical Shift . . .
Multiplicity Integration Assignment
(ppm)
4.13 Quartet 2H -OCH2CHs
341 Triplet 2H -CH2Br
2.32 Triplet 2H -C(O)CHaz-
1.88 Multiplet 2H -CH2CH:2Br
1.66 Multiplet 2H -C(O)CH2CHa-
1.49 Multiplet 2H -CH2CH2CH:2Br
1.26 Triplet 3H -OCH2CHs
13C NMR (Carbon NMR) Data
Chemical Shift (ppm) Assighment
173.2 C=0
60.3 -OCH2CHs
34.1 -C(O)CHa-
33.6 -CH2Br
32.3 -CH2CH2Br
27.8 -C(O)CH2CHa-
24.2 -CH2CH2CHz2Br
14.2 -OCH2CHs
Mass Spectrometry (MS) Data
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miz Interpretation

222/224 [M]+, [M+2]+ (presence of Bromine)

177/179 [M - OCH2CHs]+

149 [M - Br]+

88 [CH2=C(OH)OCH2CHs]+ (McLafferty
rearrangement)

69 [CsHo]+

Infrared (IR) Spectroscopy Data

Wavenumber (cm~?)

Interpretation

2938 C-H stretch (alkane)
1735 C=0 stretch (ester)
1178 C-O stretch (ester)
647 C-Br stretch

Experimental Protocols

The following protocols provide detailed methodologies for the synthesis and purification of

ethyl 6-bromohexanoate, adapted from established procedures.

Synthesis of Ethyl 6-bromohexanoate from -

Caprolactone

This procedure is adapted from a patented method and involves the acid-catalyzed ring-

opening of e-caprolactone followed by esterification.[4]

Materials:

e ¢-Caprolactone
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48% Hydrobromic acid

96% Sulfuric acid

Ethanol

p-Toluenesulfonic acid

Carbon tetrachloride

Saturated sodium bicarbonate solution
Brine (saturated NaCl solution)
Anhydrous magnesium sulfate (MgSQOa)
Procedure:

In a well-ventilated fume hood, carefully add e-caprolactone to a mixture of 48% hydrobromic
acid and 96% sulfuric acid. The reaction is exothermic and should be cooled in an ice bath.

After the initial reaction subsides, allow the mixture to stir at room temperature for 2-3 hours.
Extract the product into carbon tetrachloride.

Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and
brine.

Dry the organic layer over anhydrous magnesium sulfate and filter.

Concentrate the organic phase under reduced pressure to obtain crude 6-bromohexanoic
acid.

To the crude 6-bromohexanoic acid, add ethanol and a catalytic amount of p-toluenesulfonic
acid.

Heat the mixture to reflux and remove the water formed during the reaction using a Dean-
Stark apparatus.
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Monitor the reaction by TLC until the starting material is consumed.

Cool the reaction mixture and dilute with diethyl ether.

Wash the organic layer with saturated sodium bicarbonate solution and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to yield crude ethyl 6-bromohexanoate.

Purification by Vacuum Distillation

Materials:

e Crude ethyl 6-bromohexanoate
e Vacuum distillation apparatus

e Heating mantle

e Vacuum pump

Procedure:

e Assemble a vacuum distillation apparatus, ensuring all glassware is dry.

Place the crude ethyl 6-bromohexanoate in the distillation flask.

Slowly reduce the pressure using a vacuum pump.

Gently heat the distillation flask using a heating mantle.

Collect the fraction that distills at 128-130 °C under a pressure of 16 mmHg.[3]

The purified product should be a colorless to pale yellow liquid.[1]

Visualized Workflows and Relationships

The following diagrams, generated using Graphviz, illustrate key experimental and logical
workflows related to ethyl 6-bromohexanoate.
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Caption: Synthetic and purification workflow for Ethyl 6-bromohexanoate.
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Caption: Logical relationships of Ethyl 6-bromohexanoate’s reactivity and applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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